Cas no 1487175-28-9 (1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol)

• Product Name: 1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol
• CAS No: 1487175-28-9
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5577898
• Update Time: 2025-05-19

1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(1-methyl-4-piperidinyl)amino]methyl]-
• 1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol

• Inchi： 1S/C12H24N2O/c1-14-8-4-11(5-9-14)13-10-12(15)6-2-3-7-12/h11,13,15H,2-10H2,1H3
• InChI Key： MAKZARXXKZCJDF-UHFFFAOYSA-N
• SMILES： C1(CNC2CCN(C)CC2)(O)CCCC1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 320.1±27.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Additional information on 1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol

Compound 1487175-28-9: 1-{[(1-Methylpiperidin-4-Yl)Amino]Methyl}Cyclopentan-1-Ol

The compound with CAS No. 1487175-28-9, commonly referred to as 1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentane ring with a piperidine moiety, linked through an amino methyl group. The presence of the cyclopentane ring provides structural rigidity, while the piperidine group introduces flexibility and potential for hydrogen bonding, making this compound highly versatile.

Recent studies have highlighted the importance of cyclopentane derivatives in drug design due to their ability to modulate biological activities. The methylpiperidine group in this compound is particularly interesting as it can act as a bioisostere for other nitrogen-containing heterocycles, offering potential for enhanced pharmacokinetic properties. Researchers have explored the use of such compounds in the development of novel therapeutics targeting various diseases, including neurodegenerative disorders and cancer.

The synthesis of 1-{[(1-methylpiperidin-4-yl)amino]methyl}cyclopentan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the biological activity of the final product.

One of the most promising applications of this compound lies in its potential as a chiral building block for asymmetric synthesis. The presence of multiple stereogenic centers in its structure allows for the creation of enantiomerically pure compounds, which are highly sought after in pharmaceutical research. Recent advancements in asymmetric catalysis have further enhanced the feasibility of using this compound in large-scale production processes.

In terms of pharmacological activity, cyclopentane derivatives like this compound have shown promise as inhibitors of various enzymes and receptors. For instance, studies have demonstrated that certain analogs can modulate G-protein coupled receptors (GPCRs), which are key targets for many drugs. The methylpiperidine group plays a crucial role in these interactions by providing both steric bulk and hydrogen bonding capabilities.

Another area where this compound has garnered attention is its use as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of chemical transformations. This versatility makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during production. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to enhance sustainability.

In conclusion, CAS No. 1487175-28-9, or 1-{[(1-methylpiperidin-4-y l)amino]methyl}cyclopentan - 1 - ol, represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthetic methods and biological applications, positions it as a valuable asset in modern drug discovery and chemical innovation.